molecular formula C8H6BrF4N B13422881 5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine

Cat. No.: B13422881
M. Wt: 272.04 g/mol
InChI Key: DCAQMKJNRPXTDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine (CAS: 2386111-72-2) is a fluorinated aromatic amine with a molecular weight of 272.04 g/mol . Its structure features a benzene ring substituted with bromine (Br) at position 5, fluorine (F) at position 2, and a trifluoromethyl (-CF₃) group at position 3, attached to a benzylamine moiety. This combination of electron-withdrawing groups (Br, F, -CF₃) and the primary amine functional group imparts unique reactivity and physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound is commercially available through suppliers like Apollo Scientific, with applications restricted to laboratory use .

Properties

Molecular Formula

C8H6BrF4N

Molecular Weight

272.04 g/mol

IUPAC Name

[5-bromo-2-fluoro-3-(trifluoromethyl)phenyl]methanamine

InChI

InChI=1S/C8H6BrF4N/c9-5-1-4(3-14)7(10)6(2-5)8(11,12)13/h1-2H,3,14H2

InChI Key

DCAQMKJNRPXTDC-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1CN)F)C(F)(F)F)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine typically involves the bromination and fluorination of benzylamine derivatives. The reaction conditions often include the use of bromine and fluorine sources under controlled temperature and pressure .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination and fluorination processes, utilizing specialized equipment to ensure safety and efficiency. The exact methods can vary depending on the manufacturer and the desired purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce various substituted benzylamine derivatives .

Scientific Research Applications

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine involves its interaction with specific molecular targets and pathways. The compound can bind to various enzymes and receptors, modulating their activity and leading to desired biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations:

  • Trifluoromethyl Group Impact : The -CF₃ group in the target compound enhances lipophilicity and metabolic stability compared to methyl or methoxy analogs, a critical factor in drug design .
  • Positional Effects : Substituent positions influence electronic distribution. For example, the 2-fluoro group in the target compound may sterically hinder electrophilic substitution compared to 4-fluoro analogs .
  • Functional Group Diversity : The benzylamine moiety in the target provides nucleophilic reactivity (via -NH₂), unlike indazole or pyrimidine derivatives, which prioritize heterocyclic interactions .

Brominated Benzoic Acids and Aldehydes

Compounds like 5-Bromo-2-chlorobenzoic acid and 4-Bromobenzotrifluoride share bromine and halogenated substituents but differ in functional groups:

  • 5-Bromo-2-chlorobenzoic acid : Carboxylic acid group increases acidity (pKa ~2–3) compared to the target’s amine (pKa ~9–10).
  • 4-Bromobenzotrifluoride : Lacks fluorine and amine groups, reducing polarity and hydrogen-bonding capacity.

Q & A

Q. Basic

  • Stability : The compound is sensitive to light and moisture due to the electron-withdrawing -CF₃ and halogens. Store under argon at -20°C in amber vials .
  • Solubility : High lipophilicity from -CF₃ and bromine limits solubility in aqueous buffers; dimethyl sulfoxide (DMSO) or THF is recommended for stock solutions .
  • Degradation : Degrades under basic conditions (pH > 9) via hydrolysis of the benzylamine group. Monitor pH during experiments .

What experimental strategies can elucidate the molecular mechanisms of enzyme inhibition by 5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine?

Q. Advanced

  • Enzyme Binding Assays : Use fluorescence quenching or surface plasmon resonance (SPR) to measure binding affinity (Kd) to target enzymes (e.g., cytochrome P450 isoforms) .
  • Crystallography : Co-crystallize the compound with enzymes to identify binding sites and interactions (e.g., hydrogen bonding with active-site residues) .
  • Gene Expression Profiling : RNA-seq or qPCR to assess downstream effects on metabolic pathways (e.g., oxidative stress response genes) .

How does the substitution pattern of bromine and trifluoromethyl groups affect the compound's reactivity and biological activity?

Q. Advanced

  • Positional Effects : Bromine at the 5-position enhances steric hindrance, reducing off-target interactions compared to 4- or 6-bromo analogs .
  • Electron-Withdrawing Effects : The -CF₃ group increases electrophilicity, improving binding to nucleophilic enzyme pockets (e.g., serine hydrolases) .
  • Comparative Studies : Replace bromine with chlorine or -CF₃ with -OCH₃ to evaluate changes in cytotoxicity (e.g., IC₅₀ shifts in cancer cell lines) .

What analytical methods are recommended for purity assessment and structural validation of this compound?

Q. Advanced

  • HPLC-MS : Use C18 columns with acetonitrile/water gradients (0.1% formic acid) to detect impurities (<1% threshold) .
  • NMR Spectroscopy : ¹⁹F NMR to confirm -CF₃ and fluorine positions; ¹H NMR for benzylamine proton integration .
  • X-ray Diffraction : Resolve crystal structures to validate stereochemistry and substituent orientation .

How can researchers design dosage-response studies to identify toxicological thresholds in animal models?

Q. Advanced

  • Dose Escalation : Administer 0.1–50 mg/kg in rodents, monitoring liver enzymes (ALT/AST) and oxidative stress markers (e.g., glutathione levels) .
  • Threshold Identification : Use probit analysis to determine LD₅₀ and NOAEL (no-observed-adverse-effect level) .
  • Temporal Effects : Conduct subchronic (28-day) vs. acute (single-dose) studies to assess cumulative toxicity in target organs (e.g., kidneys) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.